Cas no 1213684-83-3 ((1R)-1-(3-methylpyridin-4-yl)ethan-1-amine)

• Product Name: (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine
• CAS No: 1213684-83-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 6569813
• PubChem ID: 55278487
• Update Time: 2025-08-05

(1R)-1-(3-methylpyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine
• 4-Pyridinemethanamine, α,3-dimethyl-, (αR)-

• Inchi： 1S/C8H12N2/c1-6-5-10-4-3-8(6)7(2)9/h3-5,7H,9H2,1-2H3/t7-/m1/s1
• InChI Key： FCJFFSRMXWPYIQ-SSDOTTSWSA-N
• SMILES： C1=NC=CC([C@@H](C)N)=C1C

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 247.1±25.0 °C(Predicted)
• pka: 8.33±0.29(Predicted)

Additional information on (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine

Compound Introduction: (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine and CAS No. 1213684-83-3

Chemical research continues to uncover novel compounds with significant potential in pharmaceutical applications. One such compound, (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine, identified by its CAS number CAS No. 1213684-83-3, has garnered attention for its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, synthesis methods, and the latest research findings that highlight its potential in medicinal chemistry.

The molecular structure of (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine consists of a pyridine ring substituted with a methyl group at the 3-position and an amine group at the 1-position, linked to an ethyl chain. This arrangement contributes to its distinct pharmacophoric features, which are critical for its interaction with biological targets. The presence of the chiral center at the amine group (indicated by the (1R) configuration) further enhances its potential as a building block for enantiomerically pure pharmaceuticals.

In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems. The pyridine moiety in (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine is known to exhibit affinity for various receptors and enzymes involved in central nervous system (CNS) function. Preliminary studies have suggested that this compound may have potential applications in the treatment of neurological disorders, including depression and anxiety. The methyl substitution at the 3-position of the pyridine ring is thought to influence its binding affinity and metabolic stability, making it a valuable candidate for further investigation.

The synthesis of (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. One common synthetic route begins with the preparation of a chiral auxiliary-substituted pyridine derivative, followed by functional group transformations to introduce the ethyl chain and the amine group. Advances in asymmetric catalysis have enabled more efficient and scalable synthesis methods, which are crucial for pharmaceutical development.

Recent research has also explored the pharmacokinetic properties of (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine. Studies using computational modeling have predicted that this compound may exhibit good oral bioavailability and moderate metabolic stability, suggesting its suitability for clinical translation. Additionally, in vitro assays have shown that it can interact with specific enzymes and receptors, providing insights into its potential mechanism of action. These findings are particularly relevant as they align with current trends in drug discovery, where targeted modulation of biological pathways is key to developing effective therapeutics.

The therapeutic potential of (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine extends beyond CNS disorders. Emerging evidence suggests that it may also have anti-inflammatory and antioxidant properties, making it a versatile candidate for treating chronic inflammatory diseases and oxidative stress-related conditions. Furthermore, its structural similarity to known pharmacologically active compounds allows for structural analog design, which can be leveraged to develop next-generation drugs with improved efficacy and reduced side effects.

In conclusion, (1R)-1-(3-methylpyridin-4-yl)ethan-1-amine (CAS No. 1213684-83-3) represents a promising compound in the field of medicinal chemistry. Its unique structural features, coupled with preliminary evidence of biological activity, make it a valuable scaffold for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of innovative therapeutic agents.